2-(ethylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C20H25N3OS/c1-2-25-19-8-4-3-7-18(19)20(24)22-14-16-9-12-23(13-10-16)17-6-5-11-21-15-17/h3-8,11,15-16H,2,9-10,12-14H2,1H3,(H,22,24)
• InChI Key: ZPDRCCVWYMPJMW-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3=CN=CC=C3
• Molecular Formula: C20H25N3OS
• Molecular Weight: 355.5 g/mol

Description

2-(ethylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide, also known as EPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. EPPB is a small molecule inhibitor that acts on a specific protein, making it a valuable tool for studying the biological processes that involve this protein.

Mechanism of Action

2-(ethylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide binds to the ATP-binding site of Hsp90, preventing the protein from performing its chaperone function. This leads to the degradation of Hsp90 client proteins, which can have a wide range of downstream effects. The exact mechanism of action of this compound is still being studied, but it is believed to involve the disruption of protein-protein interactions and the induction of proteasomal degradation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, depending on the specific client proteins that are affected. In cancer cells, this compound can induce cell death by inhibiting the function of oncogenic proteins. In neurodegenerative diseases, this compound can prevent the aggregation of misfolded proteins, leading to improved neuronal function. In infectious diseases, this compound can disrupt the function of viral proteins, preventing their replication.

Advantages and Limitations for Lab Experiments

2-(ethylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide has several advantages as a tool for scientific research. It is a small molecule inhibitor that can be easily synthesized and modified, making it a valuable tool for structure-activity relationship studies. It is also highly specific for Hsp90, making it a useful tool for studying the function of this protein. However, there are also some limitations to using this compound in lab experiments. It can be toxic to cells at high concentrations, and its effects can be difficult to interpret due to the wide range of downstream effects that it can have.

Future Directions

There are several future directions for research involving 2-(ethylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide. One area of interest is the development of more potent and selective Hsp90 inhibitors that can be used in clinical settings. Another area of interest is the identification of new client proteins of Hsp90 that can be targeted by this compound. Finally, there is a need for further studies to understand the downstream effects of Hsp90 inhibition, particularly in the context of cancer and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a valuable tool for scientific research that has potential applications in various areas. Its ability to inhibit the function of Hsp90 makes it a useful tool for studying the biological processes that involve this protein. While there are some limitations to using this compound in lab experiments, its advantages as a small molecule inhibitor make it a valuable tool for structure-activity relationship studies. Future research involving this compound will likely focus on the development of more potent and selective Hsp90 inhibitors and the identification of new client proteins of Hsp90.

Synthesis Methods

The synthesis of 2-(ethylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide involves several steps, including the preparation of the starting materials, the formation of the intermediate compounds, and the final coupling reaction. The synthesis of this compound is a complex process that requires expertise in organic chemistry. The exact details of the synthesis method are beyond the scope of this paper.

Scientific Research Applications

2-(ethylthio)-N-((1-(pyridin-3-yl)piperidin-4-yl)methyl)benzamide has been used extensively in scientific research as a tool to study the function of a specific protein called Hsp90 (Heat shock protein 90). Hsp90 is a chaperone protein that plays a critical role in the folding and stabilization of many other proteins in the cell. By inhibiting Hsp90, this compound can disrupt the function of its client proteins, leading to a wide range of biological effects. This compound has been used to study the role of Hsp90 in cancer, neurodegenerative diseases, and infectious diseases.